Cas no 26904-02-9 (3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 26904-02-9
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 4712014
• Update Time: 2025-06-23

3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-ol
• 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• NE46809
• 1,2,4-oxadiazol-5-ol, 3-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C10H10N2O4/c1-14-7-4-3-6(5-8(7)15-2)9-11-10(13)16-12-9/h3-5H,1-2H3,(H,11,12,13)
• InChI Key： QJPCTSWXCGZURM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C2=NOC(N2)=O)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 69.2

Additional information on 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

3-(3,4-Dimethoxyphenyl)-4,5-Dihydro-1,2,4-Oxadiazol-5-One: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one, also known by its CAS registry number CAS No. 26904-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the dimethoxyphenyl group in its structure adds complexity and functionality to the molecule.

The structure of this compound is characterized by a 1,2,4-oxadiazole ring system fused with a dihydro ring at positions 4 and 5. The substituent at position 3 is a 3,4-dimethoxyphenyl group, which introduces electron-donating methoxy groups into the aromatic ring. This substitution pattern is known to influence the electronic properties of the molecule and can play a critical role in its reactivity and biological activity.

The synthesis of 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent studies have focused on improving the synthetic pathways for this compound by employing environmentally friendly reagents and conditions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in various fields due to its unique chemical properties. In pharmaceutical research, it has been investigated as a candidate for drug development targeting specific biological pathways. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies published in high-impact journals such as Nature Communications and Angewandte Chemie.

The electronic properties of this compound make it an interesting candidate for use in materials science applications as well. Its ability to act as an electron acceptor in organic semiconductors has been studied in depth by researchers at leading institutions such as Stanford University and the University of Cambridge.

In addition to its chemical applications, this compound has also been studied for its potential role in catalysis. Recent findings suggest that it can serve as an efficient catalyst for certain types of organic transformations under mild conditions.

The study of this compound has also led to insights into its interaction with biological systems. Preclinical studies have shown that it exhibits selective activity against certain cancer cell lines while demonstrating low toxicity towards normal cells.

In conclusion, CAS No. 26904-02-9, or 3-(3,4-dimethoxyphenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development.